diethyl 2,6-dimethyl-4-(3-methyl-2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate
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Overview
Description
Synthesis Analysis
The synthesis of diethyl 2,6-dimethyl-4-(3-methyl-2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate involves a reaction starting from β-diketo compounds, formaldehyde, and amine in the presence of amine salt as a phase transfer catalyst, achieving a total yield of 88% with 98% purity (Wu Jian-yi, 2001).
Molecular Structure Analysis
The molecular structure of diethyl 2,6-dimethyl-4-(3-methyl-2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate and related compounds has been elucidated using IR spectra, 1H-NMR, EA, and single-crystal X-ray diffraction, revealing non-planar ring structures and specific torsion angles indicative of its molecular conformation (Li Juan, 2014).
Chemical Reactions and Properties
This compound participates in various chemical reactions, including the Hantszch reaction for its synthesis and potential Diels–Alder reactions with dimethyl acetylenedicarboxylate, indicating its reactivity towards forming new heterocyclic compounds (K. Ando et al., 1992).
Physical Properties Analysis
The crystalline structure, stabilized by intermolecular and intramolecular C—H⋯O hydrogen bonds, highlights the solid-state characteristics of this compound and related molecules, reflecting on their physical stability and potential intermolecular interactions (H. D. Armas et al., 2003).
Chemical Properties Analysis
The compound's chemical properties, particularly its reactivity in forming complex heterocyclic structures and interactions with other chemicals, are evidenced by its utility in synthesizing a wide range of heterocyclic compounds. Its role as a precursor in the synthesis of pyridinedicarboxylate derivatives underlines its importance in organic synthesis and chemical research (D. L. Obydennov et al., 2013).
properties
IUPAC Name |
diethyl 2,6-dimethyl-4-(3-methylthiophen-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4S/c1-6-22-17(20)13-11(4)19-12(5)14(18(21)23-7-2)15(13)16-10(3)8-9-24-16/h8-9,15,19H,6-7H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZAMWZFIYNLWRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C(C1C2=C(C=CS2)C)C(=O)OCC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 2,6-dimethyl-4-(3-methyl-2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate |
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